3,4-dihydro-1H-isoquinolin-2-yl-[3-(methoxymethyl)phenyl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dihydro-1H-isoquinolin-2-yl-[3-(methoxymethyl)phenyl]methanone is a compound that has been studied for its potential use in scientific research. This compound has shown promise in various studies due to its unique structure and potential mechanism of action.
Mechanism of Action
The mechanism of action of 3,4-dihydro-1H-isoquinolin-2-yl-[3-(methoxymethyl)phenyl]methanone involves its ability to selectively block dopamine D3 receptors. This may lead to a decrease in dopamine release and subsequent decrease in reward-seeking behaviors. Additionally, this compound has been shown to have some affinity for serotonin receptors, which may also play a role in its mechanism of action.
Biochemical and Physiological Effects:
Studies have shown that 3,4-dihydro-1H-isoquinolin-2-yl-[3-(methoxymethyl)phenyl]methanone has various biochemical and physiological effects. For example, this compound has been shown to decrease the release of dopamine in the nucleus accumbens, a key brain region involved in reward-seeking behaviors. Additionally, this compound has been shown to decrease the reinforcing effects of drugs such as cocaine and methamphetamine.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-dihydro-1H-isoquinolin-2-yl-[3-(methoxymethyl)phenyl]methanone in lab experiments is its selectivity for dopamine D3 receptors. This allows researchers to specifically target this receptor and study its role in various behaviors. However, one limitation is the potential for off-target effects, as this compound has some affinity for serotonin receptors as well.
Future Directions
There are many potential future directions for the study of 3,4-dihydro-1H-isoquinolin-2-yl-[3-(methoxymethyl)phenyl]methanone. One area of interest is its potential use in the treatment of drug addiction and other disorders. Additionally, further studies could investigate the potential for this compound to modulate other neurotransmitter systems, such as glutamate or GABA. Finally, the development of more selective and potent compounds based on the structure of 3,4-dihydro-1H-isoquinolin-2-yl-[3-(methoxymethyl)phenyl]methanone could lead to new insights into the role of dopamine receptors in various behaviors.
Synthesis Methods
The synthesis of 3,4-dihydro-1H-isoquinolin-2-yl-[3-(methoxymethyl)phenyl]methanone involves the reaction of 3-(methoxymethyl)benzaldehyde and 1,2,3,4-tetrahydroisoquinoline in the presence of a catalyst. The resulting product is then purified through various methods such as recrystallization or chromatography.
Scientific Research Applications
3,4-dihydro-1H-isoquinolin-2-yl-[3-(methoxymethyl)phenyl]methanone has been studied for its potential use in various scientific research applications. One of the main areas of interest is its potential as a dopamine receptor antagonist. This compound has been shown to selectively block dopamine D3 receptors, which may have implications in the treatment of drug addiction and other disorders.
properties
IUPAC Name |
3,4-dihydro-1H-isoquinolin-2-yl-[3-(methoxymethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO2/c1-21-13-14-5-4-8-16(11-14)18(20)19-10-9-15-6-2-3-7-17(15)12-19/h2-8,11H,9-10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYXAOAMXEZHLMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=CC=C1)C(=O)N2CCC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dihydro-1H-isoquinolin-2-yl-[3-(methoxymethyl)phenyl]methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.